N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide

• Molecular Formula: C22H29N3O4
• Molecular Weight: 399.5 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C22H29N3O4/c1-27-17-8-9-20(28-2)18(16-17)23-22(26)10-11-24-12-14-25(15-13-24)19-6-4-5-7-21(19)29-3/h4-9,16H,10-15H2,1-3H3,(H,23,26)
• InChI Key: RUHQTGPGWDDYBK-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3OC

Description

N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide, also known as DMPP, is a compound that has been studied for its potential use in scientific research. DMPP is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide is not fully understood, but it is thought to act as a modulator of neurotransmitter release by binding to presynaptic receptors. It has also been shown to interact with ion channels, particularly those involved in calcium signaling.
Biochemical and Physiological Effects
N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of ion channels, and activation of intracellular signaling pathways. It has also been shown to have neuroprotective effects in certain models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide has several advantages for use in laboratory experiments, including its ability to modulate neurotransmitter release and regulate ion channels. However, its effects can be complex and may vary depending on the experimental conditions, making it important to carefully design experiments to ensure reliable results.

Future Directions

There are several potential future directions for research on N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide. These include further investigation of its effects on neurotransmitter release and ion channels, as well as its potential use in the treatment of neurodegenerative diseases. Additionally, the development of more specific N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide analogs could help to elucidate its mechanism of action and improve its potential as a tool for scientific research.

Synthesis Methods

The synthesis of N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide involves several steps, including the reaction of 2,5-dimethoxybenzaldehyde with 2-methoxyphenylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting product is then reacted with propionyl chloride to yield N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide.

Scientific Research Applications

N-(2,5-Dimethoxy-phenyl)-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-propionamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a range of effects on the nervous system, including modulation of neurotransmitter release and regulation of ion channels.